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Introduction
11(S)-hydroxyeicosapentaenoic acid (11(S)-HEPE) is a monohydroxy fatty acid metabolite derived from the omega-3 polyunsaturated fatty acid, eicos

family, 11(S)-HEPE is emerging as a significant signaling molecule in the complex network of inflammatory pathways. While research into the specific

suggests that these lipid mediators play a crucial part in the resolution of inflammation. This technical guide provides an in-depth overview of the curre

from closely related HEPE isomers to build a comprehensive picture for researchers in inflammation and drug development.

Biosynthesis of 11(S)-HEPE
11(S)-HEPE is synthesized from EPA through enzymatic oxidation. The primary enzymes involved in this conversion are lipoxygenases (LOX) and cy

convert EPA to various hydroxyeicosapentaenoic acids.[1] While the precise enzymatic pathway for 11(S)-HEPE synthesis is not fully elucidated, it is 

digraph "11_S_HEPE_Biosynthesis" {

  graph [fontname="Arial", fontsize=12, labelloc="t", label="Biosynthesis of 11(S)-HEPE from EPA", pad="0.5", 

  node [shape=rectangle, style="filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#20212

  edge [fontname="Arial", fontsize=10, color="#5F6368"];

EPA [label="Eicosapentaenoic Acid (EPA)\n(in cell membrane)"];

PLA2 [label="Phospholipase A2\n(PLA2)", shape=ellipse, fillcolor="#FFFFFF"];

free_EPA [label="Free EPA"];

COX2 [label="Cyclooxygenase-2\n(COX-2)", shape=ellipse, fillcolor="#FFFFFF"];

LOX [label="Lipoxygenases\n(LOX)", shape=ellipse, fillcolor="#FFFFFF"];

HP_HEPE [label="11(S)-Hydroperoxyeicosapentaenoic Acid\n(11(S)-HpEPE)"];

GPx [label="Glutathione Peroxidase\n(GPx)", shape=ellipse, fillcolor="#FFFFFF"];

HEPE [label="11(S)-Hydroxyeicosapentaenoic Acid\n(11(S)-HEPE)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
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EPA -> PLA2 [dir=none];

PLA2 -> free_EPA;

free_EPA -> COX2;

free_EPA -> LOX;

COX2 -> HP_HEPE;

LOX -> HP_HEPE;

HP_HEPE -> GPx [dir=none];

GPx -> HEPE;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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